Cas no 24044-44-8 (3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione
• CAS No: 24044-44-8
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD01026730
• CID: 3067961
• PubChem ID: 1861317
• Update Time: 2025-06-23

3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione
• 24044-44-8
• STL298058
• EN300-236034
• SMSF0006517
• Oprea1_435631
• BIM-0005639.P001
• F1074-0187
• Oprea1_451402
• F0385-0566
• CBMicro_005757
• AG-690/11384415
• SR-01000315339-1
• AKOS000532014
• SR-01000315339
• CB07892
• 3-(4-hydroxyphenyl)thiazolidine-2,4-dione

• MDL： MFCD01026730
• Inchi： 1S/C9H7NO3S/c11-7-3-1-6(2-4-7)10-8(12)5-14-9(10)13/h1-4,11H,5H2
• InChI Key： ZTQGVJBDYPAEGW-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 209.01466426Da
• Monoisotopic Mass: 209.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione

3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

The compound 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione, identified by the CAS registry number CAS No. 24044-44-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities and applications in drug development.

The molecular structure of 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione consists of a thiazolidine ring system fused with a diketone group and a hydroxyl-substituted phenyl moiety. This unique arrangement contributes to its potential as a bioactive compound with antioxidant, anti-inflammatory, and neuroprotective properties.

Recent studies have highlighted the role of CAS No. 24044-44-8 in modulating cellular signaling pathways associated with oxidative stress and inflammation. For instance, research published in 2023 demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and upregulating endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings underscore its potential as a therapeutic agent in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 3-(4-Hydroxyphenyl)-1,3-thiazolidine-2,4-dione has shown promising anti-inflammatory effects in preclinical models. A study conducted in 2023 revealed that this compound inhibits the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of CAS No. 24044-44-8 has also been investigated in recent studies. Research indicates that this compound demonstrates moderate bioavailability and favorable pharmacokinetic properties, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profiles have been reported in preclinical toxicity studies, which are critical factors for its potential translation into clinical use.

Beyond its therapeutic applications, 3-(p-Hydroxyphenyl)-1,3-thiazolidine-2,thione has also been explored for its role in chemical synthesis and material science. Its thiazolidinedione core serves as a versatile scaffold for the construction of various bioactive molecules and advanced materials.

In conclusion, the compound CAS No. 24044-Thiazolidinedione, or 3-(p-Hydroxyphenyl)-1,-thiazolidine-dione, represents a valuable molecule with multifaceted applications across various scientific disciplines. Its biological activities and chemical versatility make it an intriguing subject for further research and development.